Cas no 61780-11-8 (Methanone, (4-hexylphenyl)-3-pyridinyl-)

Methanone, (4-hexylphenyl)-3-pyridinyl- structure
61780-11-8 structure
Product Name:Methanone, (4-hexylphenyl)-3-pyridinyl-
CAS No:61780-11-8
MF:C18H21NO
MW:267.365444898605
CID:466419
PubChem ID:49762268
Update Time:2025-04-19

Methanone, (4-hexylphenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-hexylphenyl)-3-pyridinyl-
    • (4-hexylphenyl)-pyridin-3-ylmethanone
    • DTXSID40678489
    • 3-(4-Hexylbenzoyl)pyridine
    • (4-Hexylphenyl)(pyridin-3-yl)methanone
    • 61780-11-8
    • MDL: MFCD13152917
    • Inchi: 1S/C18H21NO/c1-2-3-4-5-7-15-9-11-16(12-10-15)18(20)17-8-6-13-19-14-17/h6,8-14H,2-5,7H2,1H3
    • InChI Key: PELGAIUJRZEFDW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

  • Exact Mass: 267.16243
  • Monoisotopic Mass: 267.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

Methanone, (4-hexylphenyl)-3-pyridinyl- Pricemore >>

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